Ethyl 5,5,7,7-tetramethyl-2-(naphthalene-2-carbonylamino)-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 5,5,7,7-tetramethyl-2-(naphthalene-2-carbonylamino)-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H28N2O3S/c1-6-30-23(29)19-18-14-24(2,3)27-25(4,5)20(18)31-22(19)26-21(28)17-12-11-15-9-7-8-10-16(15)13-17/h7-13,27H,6,14H2,1-5H3,(H,26,28)
• InChI Key: UUCKPPHXXHFGKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C25H28N2O3S
• Molecular Weight: 436.6 g/mol

Description

The compound is a derivative of naphthalene and pyridine, which are both aromatic compounds. Naphthalene is a polycyclic aromatic hydrocarbon (PAH) consisting of two fused benzene rings. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. The presence of multiple methyl groups and an ethyl group suggests that this compound could be a substituted derivative of these parent structures.

Scientific Research Applications

Synthesis and Catalysis

Compounds with complex structures, such as the one you're interested in, often serve as intermediates or catalysts in organic synthesis. For instance, phosphine-catalyzed [4 + 2] annulation processes utilize similar compounds for the synthesis of highly functionalized tetrahydropyridines, showcasing their importance in creating intricate molecular architectures with high regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003). This type of research highlights the utility of such compounds in facilitating complex chemical transformations.

Material Science

In material science, derivatives of naphthalene and similar aromatic compounds play crucial roles in the development of new materials with unique properties. For example, the synthesis of crystalline polyimide porous organic frameworks from naphthalene diimide units demonstrates the application of these compounds in creating materials with specific gas adsorption characteristics, offering insights into gas separation technologies (Jiang et al., 2018).

Environmental Applications

Similar compounds are also investigated for their environmental applications, such as in the selective production of chemicals from polymer waste through pyrolysis, highlighting their role in waste management and recycling strategies (Yoshioka, Grause, Otani, & Okuwaki, 2006).

Pharmaceutical Research

In the pharmaceutical sector, compounds with naphthalene units are part of the synthesis pathways for creating new drugs and exploring biological activities. Their synthesis and activity evaluation often lead to discoveries of molecules with potential therapeutic uses, reflecting the chemical's significance in drug development processes (Markosyan et al., 2020).